Cas no 876911-15-8 (8-BROMO-2,2-DIMETHYL-4H-BENZO[1,3]DIOXINE)

• Product Name: 8-BROMO-2,2-DIMETHYL-4H-BENZO[1,3]DIOXINE
• CAS No: 876911-15-8
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD09701197
• CID: 1909095
• PubChem ID: 11492460
• Update Time: 2025-06-08

8-BROMO-2,2-DIMETHYL-4H-BENZO[1,3]DIOXINE Chemical and Physical Properties

Names and Identifiers

• 8-BROMO-2,2-DIMETHYL-4H-BENZO[1,3]DIOXINE
• 8-Bromo-2,2-dimethyl-4H-1,3-benzodioxine
• EN300-383224
• 4H-1,3-Benzodioxin, 8-bromo-2,2-dimethyl-
• SB39286
• 8-Bromo-2,2-dimethyl-4H-benzo[d][1,3]dioxine
• 8-Bromo-2,2-dimethyl-2,4-dihydro-1,3-benzodioxine
• BKB91115
• 876911-15-8
• DB-369635
• 8-Bromo-2,2-dimethyl-2H,4H-1,3-benzodioxine
• DTXSID60467519
• SCHEMBL12191290

• MDL： MFCD09701197
• Inchi： 1S/C10H11BrO2/c1-10(2)12-6-7-4-3-5-8(11)9(7)13-10/h3-5H,6H2,1-2H3
• InChI Key： UOHNNAOIKXQJCE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OC(C)(C)OC2

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,3-dioxanes

Additional information on 8-BROMO-2,2-DIMETHYL-4H-BENZO[1,3]DIOXINE

Recent Advances in the Study of 8-BROMO-2,2-DIMETHYL-4H-BENZO[1,3]DIOXINE (CAS: 876911-15-8)

The compound 8-BROMO-2,2-DIMETHYL-4H-BENZO[1,3]DIOXINE (CAS: 876911-15-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique benzo[1,3]dioxine core and bromo-substitution, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing valuable insights into its utility as a building block for more complex molecules.

One of the key areas of research has been the optimization of synthetic routes for 8-BROMO-2,2-DIMETHYL-4H-BENZO[1,3]DIOXINE. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of production but also reduced the environmental impact by minimizing the use of hazardous reagents. The study highlighted the compound's stability under various conditions, making it a reliable intermediate for further chemical modifications.

In addition to its synthetic utility, 8-BROMO-2,2-DIMETHYL-4H-BENZO[1,3]DIOXINE has been investigated for its potential pharmacological properties. A recent preprint on bioRxiv (2024) reported its inhibitory effects on certain kinase enzymes involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, suggesting its potential as a lead compound for developing anti-inflammatory drugs. However, further in vivo studies are needed to validate these findings and assess its pharmacokinetic properties.

Another noteworthy application of 8-BROMO-2,2-DIMETHYL-4H-BENZO[1,3]DIOXINE is in the development of fluorescent probes. Research published in ACS Chemical Biology (2023) explored its use as a fluorophore due to its unique electronic properties. The study demonstrated that modifications to the bromo-substituent could tune the compound's fluorescence emission, making it a versatile tool for bioimaging and diagnostic applications. This opens up new avenues for its use in real-time monitoring of biological processes.

Despite these advancements, challenges remain in the widespread adoption of 8-BROMO-2,2-DIMETHYL-4H-BENZO[1,3]DIOXINE. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed. A review article in Chemical Reviews (2023) emphasized the need for collaborative efforts between chemists, biologists, and pharmacologists to fully exploit the compound's potential. Future research directions may include exploring its use in combination therapies, nanotechnology, and as a scaffold for drug delivery systems.

In conclusion, 8-BROMO-2,2-DIMETHYL-4H-BENZO[1,3]DIOXINE (CAS: 876911-15-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic accessibility, biological activities, and potential applications in diagnostics. As research continues to uncover its multifaceted properties, this compound is poised to play a significant role in the development of novel therapeutics and materials. The integration of interdisciplinary approaches will be crucial in translating these findings into practical applications.